3-oxo-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenyl-1-piperazinecarboxamide

• IUPAC Name: 3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-N-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C23H27N5O3/c29-21(27-15-13-26(14-16-27)19-9-5-2-6-10-19)17-20-22(30)24-11-12-28(20)23(31)25-18-7-3-1-4-8-18/h1-10,20H,11-17H2,(H,24,30)(H,25,31)
• InChI Key: NFMZGTWGPZDLRN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)N2CCN(CC2)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C23H27N5O3
• Molecular Weight: 421.5 g/mol

Description

3-oxo-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenyl-1-piperazinecarboxamide, also known as PNU-282987, is a selective agonist for the α7 subtype of nicotinic acetylcholine receptor (nAChR). It is a potent and specific activator of α7 nAChR, which is a ligand-gated ion channel that is widely distributed in the central nervous system (CNS) and plays a crucial role in cognitive function, memory, and learning. PNU-282987 has been extensively studied for its potential therapeutic applications in various CNS disorders, including Alzheimer's disease, schizophrenia, depression, and anxiety.

Mechanism of Action

3-oxo-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenyl-1-piperazinecarboxamide selectively activates the α7 subtype of nAChR, which is a ligand-gated ion channel that is widely distributed in the CNS. Activation of α7 nAChR leads to the influx of calcium ions into the cell, which triggers a cascade of intracellular signaling pathways, including the activation of protein kinase C and the release of neurotrophic factors. These signaling pathways are involved in the regulation of cognitive function, memory, and learning, as well as the modulation of inflammation and pain.
Biochemical and Physiological Effects:
3-oxo-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenyl-1-piperazinecarboxamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, possibly by increasing the release of acetylcholine and enhancing synaptic plasticity. It has also been shown to reduce the symptoms of schizophrenia and depression, possibly by modulating the activity of dopamine and serotonin neurotransmitter systems. In addition, 3-oxo-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenyl-1-piperazinecarboxamide has been investigated for its potential use in the treatment of chronic pain, inflammatory bowel disease, and sepsis, possibly by modulating the activity of immune cells and reducing inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-oxo-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenyl-1-piperazinecarboxamide in lab experiments include its high potency and selectivity for the α7 subtype of nAChR, which allows for precise modulation of this receptor subtype. However, the limitations of using 3-oxo-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenyl-1-piperazinecarboxamide include its potential toxicity and side effects, which need to be carefully monitored and controlled.

Future Directions

There are several future directions for research on 3-oxo-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenyl-1-piperazinecarboxamide, including the development of more potent and selective agonists for the α7 subtype of nAChR, the investigation of its potential therapeutic applications in other CNS disorders, such as Parkinson's disease and Huntington's disease, and the exploration of its mechanisms of action at the molecular and cellular levels. In addition, 3-oxo-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenyl-1-piperazinecarboxamide could be used as a tool to study the role of α7 nAChR in various physiological and pathological processes, such as neuroinflammation and neurodegeneration.

Scientific Research Applications

3-oxo-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenyl-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications in various CNS disorders, including Alzheimer's disease, schizophrenia, depression, and anxiety. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and to reduce the symptoms of schizophrenia and depression. 3-oxo-2-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenyl-1-piperazinecarboxamide has also been investigated for its potential use in the treatment of chronic pain, inflammatory bowel disease, and sepsis.